Cas no 1329643-44-8 ((S)-(+)-Ibuprofen-d)

(S) - (+) -ibuprofen-d3 is a deuterate of (s) - (+) -ibuprofen (S) - (+) -ibuprofen is an S-type isomer of ibuprofen, which can inhibit COX-1 and COX-2 activities with an IC50 of 2.1 μ M and 1.6 μ M. Conclusion: (s) - (+) -ibuprofen has analgesic, anti-inflammatory and antipyretic effects
(S)-(+)-Ibuprofen-d structure
(S)-(+)-Ibuprofen-d structure
Product Name:(S)-(+)-Ibuprofen-d
CAS No:1329643-44-8
Molecular Formula:C13H15D3O2
Molecular Weight:209.299
CID:4555290
PubChem ID:59014963

(S)-(+)-Ibuprofen-d Properties

Names and Identifiers

    • (S)-(+)-Ibuprofen-d3
    • (S)-Ibuprofen D3
    • (S)-(+)-Ibuprofen-d
    • 51146-56-6 unlabeled
    • DA-59657
    • G16050
    • 1ST156869D3
    • (+)-Ibuprofen-d3
    • HY-78131AS
    • (2S)-3,3,3-trideuterio-2-[4-(2-methylpropyl)phenyl]propanoic acid
    • SCHEMBL14364959
    • CS-0019818
    • (alphaS)-alpha-(Methyl-d3)-4-(2-methylpropyl)benzeneacetic Acid
    • MS-23152
    • (S)-(+)-Ibuprofen D3
    • 1329643-44-8
    • (aS)-a-(Methyl-d3)-4-(2-methylpropyl)benzeneacetic Acid; (+)-Ibuprofen-d3; (S)-2-(4-Isobutylphenyl)propanoic Acid-d3; (S)-Ibuprofen-d3; S-(+)-p-Isobutylhydratropic Acid-d3;
    • AKOS040737112
    • (2S)-2-[4-(2-methylpropyl)phenyl](3,3,3-?H?)propanoic acid
    • InChIKey: HEFNNWSXXWATRW-PCXQMPHHSA-N
    • Inchi: InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/t10-/m0/s1/i3D3
    • SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=O)O

Computed Properties

  • Exact Mass: 209.14951g/mol
  • Surface Charge: 0
  • XLogP3: 3.5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 209.14951g/mol
  • Monoisotopic Mass: 209.14951g/mol
  • Topological Polar Surface Area: 37.3Ų
  • Heavy Atom Count: 15
  • Complexity: 203
  • Isotope Atom Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Melting Point: 49-51°C
  • Solubility: Chloroform, Ethyl Acetate, Methanol

(S)-(+)-Ibuprofen-d Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AW54652-2.5mg
(S)-(+)-Ibuprofen-d3
1329643-44-8
2.5mg
$314.00
Key Organics Ltd
MS-23152-1mg
(S)-(+)-Ibuprofen-d3
1329643-44-8 >97%
1mg
£942.40
MedChemExpress
HY-78131AS-1mg
(S)-(+)-Ibuprofen-d
1329643-44-8 98.87%
1mg
¥5800 2024-07-20
TRC
I140012-2.5mg
(S)-(+)-Ibuprofen-d3
1329643-44-8
2.5mg
$ 215.00 2023-09-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
T12800-1mg
(S)-(+)-Ibuprofen D3
1329643-44-8 >98%
1mg
¥4720.00

(S)-(+)-Ibuprofen-d Suppliers

Artis.bioche
Audited Supplier Audited Supplier
(CAS:1329643-44-8)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:1329643-44-8)
MR./MRS.:TANG SI LEI
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Email:2881489226@qq.com

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